Cas no 863301-92-2 (2-Phenethyl-1h-pyrrolo-[2,3-c]-pyridine)

• Product Name: 2-Phenethyl-1h-pyrrolo-[2,3-c]-pyridine
• CAS No: 863301-92-2
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 2196260
• PubChem ID: 11458716
• Update Time: 2025-05-21

2-Phenethyl-1h-pyrrolo-[2,3-c]-pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Phenethyl-1h-pyrrolo-[2,3-c]-pyridine
• 2-PHENETHYL-1H-PYRROLO[2,3-C]PYRIDINE
• 2-(2-PHENYLETHYL)-1H-PYRROLO[2,3-C]PYRIDINE
• 863301-92-2

• Inchi： 1S/C15H14N2/c1-2-4-12(5-3-1)6-7-14-10-13-8-9-16-11-15(13)17-14/h1-5,8-11,17H,6-7H2
• InChI Key： KCVIJDIWVCXOPX-UHFFFAOYSA-N
• SMILES： N1C2C=NC=CC=2C=C1CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 222.115698455g/mol
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-Phenethyl-1h-pyrrolo-[2,3-c]-pyridine

Compound CAS No 863301-92-2: 2-Phenethyl-1H-Pyrrolo[2,3-c]pyridine

The compound with CAS No 863301-92-2, known as 2-Phenethyl-1H-Pyrrolo[2,3-c]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by their complex ring structures containing atoms other than carbon, such as nitrogen or oxygen. The pyrrolo[2,3-c]pyridine core of this molecule is particularly notable for its unique electronic properties and potential applications in drug discovery.

The structure of 2-Phenethyl-1H-Pyrrolo[2,3-c]pyridine consists of a pyrrole ring fused with a pyridine ring, creating a bicyclic system. The phenethyl group attached to the pyrrole ring introduces additional complexity and functionality to the molecule. This substitution pattern is believed to enhance the compound's ability to interact with biological targets, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of CAS No 863301-92-2 in the context of drug development. Researchers have investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes associated with inflammatory responses.

In addition to its pharmacological applications, 2-Phenethyl-1H-Pyrrolo[2,3-c]pyridine has also been studied for its electronic properties. The heterocyclic core of the molecule is known to exhibit strong fluorescence under certain conditions, making it a potential candidate for use in optoelectronic devices. A team at Stanford University reported in *Advanced Materials* that this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

The synthesis of CAS No 863301-92-2 involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic techniques. One common approach involves the palladium-catalyzed coupling reaction between a pyrrolopyridine intermediate and a phenethyl bromide derivative. This method not only ensures high yields but also allows for fine-tuning of the substituents to optimize the compound's properties.

From an environmental standpoint, researchers have also examined the biodegradability and toxicity of CAS No 863301-92-2. Initial findings suggest that the compound is relatively non-toxic to aquatic organisms under standard laboratory conditions. However, further studies are needed to fully assess its environmental impact and ensure its safe use in industrial applications.

In conclusion, CAS No 863301-92-2 (2-Phenethyl-1H-Pyrrolo[2,3-c]pyridine) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for both academic research and industrial innovation.